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Compound of Interest

Compound Name:

3-Bromo-5-

(trifluoromethyl)benzene-1,2-

diamine

Cat. No.: B038285 Get Quote

This document provides a concise technical overview of the molecular weight of 3-Bromo-5-
(trifluoromethyl)benzene-1,2-diamine, a compound relevant to researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Molecular Weight and Composition
The molecular weight of a compound is a fundamental physical property, essential for

stoichiometric calculations in chemical reactions, preparation of solutions, and analytical

characterizations. It is determined by the sum of the atomic weights of its constituent atoms.

The molecular formula for 3-Bromo-5-(trifluoromethyl)benzene-1,2-diamine is

C₇H₆BrF₃N₂[1]. The elemental composition and the calculated molecular weight are detailed in

the tables below.

Table 1: Atomic Composition
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Element Symbol Count

Carbon C 7

Hydrogen H 6

Bromine Br 1

Fluorine F 3

Nitrogen N 2

Table 2: Molecular Weight Calculation

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 7 12.011[2][3][4][5] 84.077

Hydrogen H 6 1.008[6][7] 6.048

Bromine Br 1
79.904[8][9][10]

[11][12]
79.904

Fluorine F 3
18.998[13][14]

[15][16]
56.994

Nitrogen N 2
14.007[17][18]

[19][20][21]
28.014

Total Molecular

Weight
255.037

The calculated molecular weight of 3-Bromo-5-(trifluoromethyl)benzene-1,2-diamine is

255.04 g/mol [1].

Note: As this technical guide focuses solely on the calculation of the molecular weight of 3-
Bromo-5-(trifluoromethyl)benzene-1,2-diamine based on its molecular formula and standard

atomic weights, sections on experimental protocols and signaling pathways are not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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